Cas no 2155852-67-6 (4-(1-methyl-1h-imidazol-5-yl)-1,2,3,6-tetrahydropyridine dihydrochloride)

• Product Name: 4-(1-methyl-1h-imidazol-5-yl)-1,2,3,6-tetrahydropyridine dihydrochloride
• CAS No: 2155852-67-6
• MF: C₉H₁₄ClN₃
• MW: 199.680560588837
• CID: 5213152
• PubChem ID: 132371495
• Update Time: 2025-05-21

4-(1-methyl-1h-imidazol-5-yl)-1,2,3,6-tetrahydropyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1h-imidazol-5-yl)-1,2,3,6-tetrahydropyridine dihydrochloride

• Inchi： 1S/C9H13N3.ClH/c1-12-7-11-6-9(12)8-2-4-10-5-3-8;/h2,6-7,10H,3-5H2,1H3;1H
• InChI Key： UULAVOTUMRCVEF-UHFFFAOYSA-N
• SMILES： CN1C=NC=C1C1=CCNCC1.Cl

Additional information on 4-(1-methyl-1h-imidazol-5-yl)-1,2,3,6-tetrahydropyridine dihydrochloride

Comprehensive Overview of 4-(1-methyl-1H-imidazol-5-yl)-1,2,3,6-tetrahydropyridine Dihydrochloride (CAS No. 2155852-67-6)

4-(1-methyl-1H-imidazol-5-yl)-1,2,3,6-tetrahydropyridine dihydrochloride (CAS No. 2155852-67-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazole and tetrahydropyridine moieties, plays a pivotal role in the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, neurodegenerative diseases, and receptor modulation, making it a hot topic in contemporary drug discovery.

The structural features of 4-(1-methyl-1H-imidazol-5-yl)-1,2,3,6-tetrahydropyridine dihydrochloride contribute to its biological activity. The imidazole ring is known for its ability to participate in hydrogen bonding and metal coordination, which is crucial for interactions with biological targets. Meanwhile, the tetrahydropyridine scaffold is a common motif in many bioactive molecules, often associated with dopaminergic and serotonergic pathways. This dual functionality positions the compound as a promising candidate for further exploration in medicinal chemistry and pharmacology.

In recent years, the scientific community has shown growing interest in compounds like 4-(1-methyl-1H-imidazol-5-yl)-1,2,3,6-tetrahydropyridine dihydrochloride due to their potential in addressing unmet medical needs. For instance, searches for "novel CNS therapeutics" and "imidazole-based drug candidates" have surged, reflecting the demand for innovative treatments. This compound's relevance is further highlighted by its inclusion in studies focusing on neuroprotection, cognitive enhancement, and mood disorders, aligning with current healthcare trends.

From a synthetic perspective, 4-(1-methyl-1H-imidazol-5-yl)-1,2,3,6-tetrahydropyridine dihydrochloride is synthesized through multi-step organic reactions, often involving heterocyclic chemistry techniques. The dihydrochloride salt form enhances its solubility and stability, making it more suitable for in vitro and in vivo studies. Researchers frequently inquire about "synthesis protocols for tetrahydropyridine derivatives" and "optimization of imidazole-containing compounds," underscoring the technical interest in this molecule.

The compound's mechanism of action is another area of active investigation. Preliminary studies suggest that it may interact with neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling. This has led to its evaluation in models of Parkinson's disease, depression, and anxiety, topics frequently searched by both scientists and the general public. The ability to modulate these pathways could pave the way for next-generation psychotropic drugs with improved efficacy and safety profiles.

Quality control and analytical characterization of 4-(1-methyl-1H-imidazol-5-yl)-1,2,3,6-tetrahydropyridine dihydrochloride are critical for its application in research. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to ensure purity and identity. Queries like "analytical methods for imidazole derivatives" and "HPLC conditions for tetrahydropyridine compounds" are prevalent in academic and industrial settings, highlighting the need for robust analytical protocols.

In conclusion, 4-(1-methyl-1H-imidazol-5-yl)-1,2,3,6-tetrahydropyridine dihydrochloride (CAS No. 2155852-67-6) represents a compelling subject of study in modern pharmaceutical research. Its unique structure, combined with its potential therapeutic applications, makes it a valuable compound for advancing our understanding of CNS disorders and drug development. As the scientific community continues to explore its properties, this molecule is likely to remain a focal point in the search for innovative and effective treatments.